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Compound of Interest

Compound Name: Methyl formate

Cat. No.: B043022

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling protocols, and emergency
procedures for working with methyl formate. The information is intended to supplement, not
replace, institutional safety protocols and Safety Data Sheets (SDS).

Chemical and Physical Properties

Methyl formate is a colorless, highly flammable liquid with a pleasant, ethereal odor.[1][2][3] It
is crucial to be aware of its physical properties to handle it safely.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b043022?utm_src=pdf-interest
https://www.benchchem.com/product/b043022?utm_src=pdf-body
https://www.benchchem.com/product/b043022?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/1262.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9106448.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-formate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value References
Molecular Formula C2H402 [415]
Molecular Weight 60.05 g/mol 416171
Boiling Point 31.5°C (88.7 °F) [2][3][6]
Melting Point -100 °C (-148 °F) [6][7][8]
Flash Point -19 °C (-2.2 °F) (71181191

Autoignition Temperature

449 °C (840.2 °F)

[6lr71el

Lower Explosive Limit (LEL)

5%

[6]

Upper Explosive Limit (UEL)

23%

[6]

Vapor Pressure

476 mmHg at 20 °C (68 °F)

[6]7]

Vapor Density (Air = 1)

2.07

[6]

Specific Gravity (Water = 1)

0.977 at 20 °C (68 °F)

[6]

Solubility in Water

30 g/100 mL at 20 °C

[7](8]

Hazard Identification and Health Effects

Methyl formate is classified as an extremely flammable liquid and vapor.[4][10][11] It is harmful

if swallowed or inhaled and causes serious eye irritation.[4][10] It may also cause respiratory

irritation.[4][10]

Acute Health Effects:

« Inhalation: Irritation of the nose, throat, and respiratory tract, potentially leading to coughing

and shortness of breath.[1][11] High concentrations can cause central nervous system

depression with symptoms like dizziness, lightheadedness, unconsciousness, and in severe

cases, death.[1]

o Eye Contact: Causes serious eye irritation, tearing, and a burning sensation.[1][4][9]
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o Skin Contact: Can cause skin irritation.[8] Prolonged or repeated contact may lead to drying
and cracking of the skin.[1] It can be absorbed through the skin.[8]

 Ingestion: Harmful if swallowed, and may cause gastrointestinal irritation.[4][9]
Chronic Health Effects:

e Prolonged or repeated skin contact can lead to dermatitis.[1]

Occupational Exposure Limits

Agency TWA (8-hour) STEL (15-minute) Notes
OSHA (PEL) 100 ppm (250 mg/m3) - [1][12]
NIOSH (REL) 100 ppm (250 mg/m3) 150 ppm (375 mg/m3) [1[11][12]

Skin absorption
ACGIH (TLV) 50 ppm 100 ppm ]
warning.[8][12]

Logical Relationship of Hazards and Health Effects

Potential Health Effects

Routes of Expost )

Vapors )
Methyl Formate Hazards
Methyl Formate Direct Contact
(Extremely Flammable Liquid and Vapor, Harmful, Irritant)

Accidental \
I
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Caption: Logical relationship of methyl formate hazards, exposure routes, and potential health

effects.

Experimental Protocols: Standard Operating

Procedures (SOPSs)
SOP 1: General Handling and Use of Methyl Formate

e Preparation and Engineering Controls:

Work exclusively in a well-ventilated area, preferably within a certified chemical fume
hood.[4][10]

Ensure an eyewash station and safety shower are readily accessible.[1]

Remove all potential ignition sources from the work area, including open flames, hot
plates, and spark-producing equipment.[1][10] Use explosion-proof electrical equipment.
[4][10]

Ground and bond all containers and receiving equipment during transfer to prevent static
discharge.[1][4]

o Personal Protective Equipment (PPE):

[e]

Eye Protection: Wear chemical splash goggles and a face shield.[1][9][13]

Hand Protection: Wear appropriate chemical-resistant gloves. Consult the glove
manufacturer's compatibility data for methyl formate.[4][13]

Skin and Body Protection: Wear a flame-retardant lab coat and closed-toe shoes.[1]

Respiratory Protection: If working outside a fume hood or if exposure limits are likely to be
exceeded, use a NIOSH-approved respirator with an organic vapor cartridge.[9][11]

e Handling Procedure:
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[e]

Dispense the smallest quantity necessary for the experiment.

o

Keep the container tightly closed when not in use.[4][10]

[¢]

Avoid actions that could generate a mist or aerosol.

[¢]

Do not eat, drink, or smoke in the work area.[1][4]

o Waste Disposal:
o Collect all methyl formate waste in a designated, properly labeled, and sealed container.

o Dispose of waste through the institution's hazardous waste management program.[1][4]

SOP 2: Storage of Methyl Formate

o Storage Location:
o Store in a cool, dry, well-ventilated, and fireproof area.[4][10]
o Keep away from heat, sparks, open flames, and direct sunlight.[4][10]
o Store in a tightly sealed container.[4][10]

e Incompatible Materials:

o Store separately from oxidizing agents, strong acids, and strong bases.[1]

SOP 3: Emergency Procedures - Spill Response

e Immediate Actions:
o Evacuate all non-essential personnel from the spill area.[1]
o Eliminate all ignition sources immediately.[1][6]
o Ventilate the area.[1]

¢ Spill Containment and Cleanup (for small spills):
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[e]

Wear the appropriate PPE as described in SOP 1.

(¢]

Contain the spill using an inert absorbent material such as vermiculite, dry sand, or earth.

[1]

o

Use non-sparking tools to collect the absorbed material and place it in a sealed container
for disposal.[6][10]

o

Clean the spill area with soap and water.[9]

e Large Spills:

o Evacuate the area and contact the institutional emergency response team immediately.[1]

SOP 4: Emergency Procedures - First Aid

 Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped,
provide artificial respiration and seek immediate medical attention.[4][10]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15-30
minutes, occasionally lifting the upper and lower eyelids.[1][4][10] Seek immediate medical
attention.

» Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of
soap and water.[1][4][10]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[4][10]

Experimental Workflow for Safe Handling of Methyl
Formate
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Caption: A typical experimental workflow outlining the key stages for safely handling methyl
formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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